Cas no 2171636-65-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid
- EN300-1473363
- 2171636-65-8
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid
-
- Inchi: 1S/C25H26N2O6/c1-2-3-12-22(24(31)27(13-14-28)15-23(29)30)26-25(32)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22,28H,12-16H2,1H3,(H,26,32)(H,29,30)
- InChI Key: VJXJQPSRIFCUTA-UHFFFAOYSA-N
- SMILES: O(C(NC(CC#CC)C(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 450.17908655g/mol
- Monoisotopic Mass: 450.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 116Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473363-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1473363-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1473363-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1473363-250mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1473363-500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1473363-1000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1473363-2500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1473363-5000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1473363-10000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamido]acetic acid |
2171636-65-8 | 10000mg |
$14487.0 | 2023-09-29 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid
Recent Advances in the Study of 2171636-65-8 and 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic Acid
The chemical compound 2171636-65-8 and the product 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, peptide synthesis, and targeted therapeutics. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic uses.
Recent studies have focused on the synthesis and characterization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid, a derivative that incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. Researchers have optimized the synthesis pathway for this compound, achieving high yields and purity, which is critical for its application in solid-phase peptide synthesis (SPPS). The compound's unique structure, featuring a hex-4-ynamido moiety, also offers opportunities for further functionalization through click chemistry, enabling the development of novel peptide conjugates.
In addition to its synthetic utility, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymatic targets, although further validation is required to confirm these findings. The presence of the hydroxyethyl group in the molecule enhances its solubility in aqueous media, making it a promising candidate for drug delivery systems. Researchers are also exploring its potential as a linker molecule in antibody-drug conjugates (ADCs), where its stability and reactivity could improve the efficacy of targeted cancer therapies.
The compound 2171636-65-8, while less extensively studied, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent publications have highlighted its role in the development of small-molecule inhibitors targeting specific protein-protein interactions. Computational modeling and high-throughput screening have been employed to identify potential binding partners for 2171636-65-8, with promising results in the context of inflammatory and oncogenic pathways. These findings underscore the compound's versatility and its potential as a scaffold for the design of new therapeutic agents.
Looking ahead, the research community is poised to explore the full therapeutic potential of these compounds. Future studies will likely focus on optimizing their pharmacokinetic properties, evaluating their safety profiles, and assessing their efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these discoveries into clinical applications. The continued investigation of 2171636-65-8 and 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid holds great promise for advancing the fields of chemical biology and drug development.
2171636-65-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hex-4-ynamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)